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Compound of Interest

Compound Name: Ethylenediamine hydrochloride

Cat. No.: B1198376 Get Quote

Ethylenediamine Dihydrochloride: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of ethylenediamine

dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store ethylenediamine dihydrochloride?

A: Ethylenediamine dihydrochloride should be stored in a cool, dry, well-ventilated area away

from incompatible substances.[1] The container must be kept tightly closed to prevent moisture

absorption, as the compound is hygroscopic.[1][2][3] It is recommended to store the compound

below +30°C.[2][4][5][6][7]

Q2: Is ethylenediamine dihydrochloride sensitive to moisture?

A: Yes, ethylenediamine dihydrochloride is hygroscopic, meaning it readily absorbs moisture

from the air.[2][4][5][6][7][8][9] Exposure to moist air or water should be avoided to maintain the

integrity of the compound.[1]

Q3: What are the signs of decomposition or instability?
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A: While stable under normal conditions, exposure to incompatible materials or improper

storage can lead to decomposition.[3][10][11] Signs of degradation are not explicitly detailed in

the provided results, but any change in physical appearance (e.g., color change, clumping) or

odor could indicate impurity or decomposition.

Q4: What substances are incompatible with ethylenediamine dihydrochloride?

A: Ethylenediamine dihydrochloride is incompatible with strong oxidizing agents.[1][2][3][4][5][6]

[7][11] Contact with these substances should be strictly avoided to prevent hazardous

reactions.

Q5: What happens when ethylenediamine dihydrochloride is heated?

A: Ethylenediamine dihydrochloride decomposes at temperatures above 300°C.[1][11][12]

When heated to decomposition, it can emit toxic fumes of hydrogen chloride and nitrogen

oxides.[4]
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Issue Possible Cause Recommended Action

Caking or clumping of the solid
Absorption of moisture due to

its hygroscopic nature.[2][8]

Ensure the container is tightly

sealed and stored in a dry

environment. If clumping is

minor, the product may still be

usable depending on the

application, but it is best to use

a fresh, dry sample for

sensitive experiments.

Discoloration of the powder
Potential contamination or

degradation.

Discard the product and obtain

a new batch. Ensure storage

conditions are optimal to

prevent future issues.

Unexpected reaction with other

reagents

Incompatibility with strong

oxidizing agents.[1][2][3][4][5]

[6][7][11]

Review all reagents in the

experimental protocol for

potential incompatibilities.

Poor solubility in water

While highly soluble in water,

this could indicate an issue

with the product's purity or the

presence of contaminants.[13]

Test the solubility of a small

sample in deionized water. If

solubility is an issue, consider

using a new lot of the

compound.
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Property Value Source

Appearance
White to off-white crystalline

solid/powder.[2][10]
[2][10]

Molecular Formula C₂H₈N₂·2HCl [1][12]

Molecular Weight 133.02 g/mol [8][10]

Decomposition Temperature > 300°C [1][11][12]

Solubility in Water

Highly soluble.[13] 100 mg/mL

in water, resulting in a clear,

colorless to very faintly yellow

solution.[4][12] 300 g/L at

20°C.[4][6][7][14]

[4][6][7][12][13][14]

pH 5 (100 g/L in H₂O at 20°C) [4][6][7]

Experimental Protocols
Cited Experiment: Solubility Test

A simple, qualitative solubility test can be performed to assess the quality of ethylenediamine

dihydrochloride.

Methodology:

Preparation: Measure 100 mg of ethylenediamine dihydrochloride powder.

Dissolution: Add the powder to 1 mL of deionized water in a clean glass vial at room

temperature (approximately 20°C).

Observation: Gently agitate the vial and observe the dissolution process. The powder should

completely dissolve, yielding a clear, colorless to very faintly yellow solution.[4][12] The

presence of significant particulate matter or turbidity may indicate impurities.

Logical Relationship Diagram
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Caption: Logical workflow for maintaining ethylenediamine dihydrochloride stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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